Cas no 5912-34-5 (3-(Cyanomethyl)picolinonitrile)

• Product Name: 3-(Cyanomethyl)picolinonitrile
• CAS No: 5912-34-5
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD07186240
• CID: 842094
• PubChem ID: 4672598
• Update Time: 2025-07-19

3-(Cyanomethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(cyanomethyl)picolinonitrile
• 2-CYANO-3-PYRIDYLACETONITRILE
• 3-(Cyanomethyl)pyridine-2-carbonitrile
• 3-PYRIDINEACETONITRILE, 2-CYANO-
• 2-Cyanopyridine-3-acetonitrile
• 3-(Cyanomethyl);picolinonitrile
• OAZZLWZPBSJOKZ-UHFFFAOYSA-N
• 6324AE
• 3-cyanomethyl-pyridine-2-carbonitrile
• 3-(Cyanomethyl)-2-pyridinecarbonitrile
• RL04230
• AM807080
• AB0049135
• SY317159
• 5912-34-5
• MFCD07186240
• SCHEMBL1543531
• CS-0097935
• J-510852
• AKOS012191296
• MG-0715
• DTXSID90405429
• DB-314669
• 3-(Cyanomethyl)picolinonitrile

• MDL： MFCD07186240
• Inchi： 1S/C8H5N3/c9-4-3-7-2-1-5-11-8(7)6-10/h1-2,5H,3H2
• InChI Key： OAZZLWZPBSJOKZ-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1C#N)CC#N

Computed Properties

• Exact Mass: 143.04845
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5
• XLogP3: 0.6

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 64.0-65.5 ºC
• Boiling Point: 343.0±27.0 ºC (760 Torr),
• Flash Point: 120.2±8.9 ºC,
• Refractive Index: 1.554
• Solubility: Slightly soluble (5 g/l) (25 º C),
• PSA: 60.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(Cyanomethyl)picolinonitrile

3-(Cyanomethyl)picolinonitrile: A Comprehensive Overview

3-(Cyanomethyl)picolinonitrile (CAS No. 5912-34-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound, also known as 3-(cyanomethyl)-2-pyridinecarbonitrile, is characterized by its pyridine ring and two cyano groups, which confer it with distinct reactivity and stability.

The molecular structure of 3-(Cyanomethyl)picolinonitrile (C₈H₅N₃) consists of a pyridine ring with a cyano group at the 2-position and a methylcyano group at the 3-position. This arrangement provides the molecule with a high degree of conjugation, making it an excellent building block for the synthesis of more complex organic compounds. The cyano groups are particularly noteworthy due to their ability to participate in various chemical reactions, such as nucleophilic addition, substitution, and elimination reactions.

In the realm of pharmaceutical research, 3-(Cyanomethyl)picolinonitrile has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(Cyanomethyl)picolinonitrile exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that this compound could serve as a valuable starting material for the design and synthesis of new therapeutic agents.

Beyond its pharmaceutical applications, 3-(Cyanomethyl)picolinonitrile has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials, such as conductive polymers and organic semiconductors. Researchers at the University of California, Berkeley, have reported that derivatives of this compound can be used to enhance the performance of organic photovoltaic devices. The high electron affinity and stability of 3-(Cyanomethyl)picolinonitrile-based materials make them suitable for applications in renewable energy technologies.

In synthetic chemistry, 3-(Cyanomethyl)picolinonitrile serves as a versatile reagent for the construction of complex molecular architectures. Its reactivity can be harnessed through various synthetic strategies, such as transition-metal-catalyzed cross-coupling reactions and multicomponent reactions. A recent paper in the Tetrahedron Letters described a novel method for synthesizing substituted pyridines using 3-(Cyanomethyl)picolinonitrile as a key intermediate. This method offers improved yields and selectivity compared to traditional approaches, making it a valuable tool for synthetic chemists.

The safety and handling of 3-(Cyanomethyl)picolinonitrile are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 3-(Cyanomethyl)picolinonitrile (CAS No. 5912-34-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical properties make it an invaluable tool for researchers seeking to develop new drugs, functional materials, and synthetic methods. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.